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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for overheating and cooling issues with the HPE 5945 switch series. The

content is tailored for researchers, scientists, and drug development professionals who may be

utilizing these switches in their lab environments.

Troubleshooting Guides
This section offers step-by-step instructions to diagnose and resolve common overheating

problems.

Q1: My HPE 5945 switch is displaying high-temperature alerts. How can I troubleshoot this

issue?

A1: Overheating can lead to performance degradation and hardware damage. Follow these

steps to identify and resolve the root cause:

Experimental Protocol: Troubleshooting High-Temperature Alerts

Initial Assessment:

Physically inspect the switch's environment. Ensure that there is adequate clearance

around the switch for proper airflow (at least 5 cm or 2 inches on all sides).

Verify that the ambient room temperature is within the recommended operating range.[1]

[2]
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System Diagnostics:

Access the switch's command-line interface (CLI).

Execute the display environment command to check the internal temperature sensors.

This command provides temperature readings for various components within the switch.

Execute the display fan command to verify the status and speed of the fan modules.

Ensure all fans are reported as "Normal".

Log Analysis:

Check the switch's log files for any temperature-related error messages or warnings. Use

the display logbuffer command to view the logs. Look for messages indicating high

temperatures or fan failures.

Hardware Inspection:

Power down the switch.

Carefully remove and inspect the fan modules for any dust buildup or physical

obstructions. Clean the fans gently with compressed air if necessary.

Ensure that all installed fan modules have the same airflow direction (either all power-to-

port or all port-to-power). Mismatched airflow can significantly impede cooling.

Verify that the correct number of fan trays are installed as required for your specific HPE

5945 model.

Resolution and Monitoring:

After performing the above steps, power the switch back on.

Continuously monitor the temperature using the display environment command.

If the temperature remains high, consider the following:

Improving the data center or lab's overall cooling capacity.
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Replacing any faulty fan modules.

Contacting HPE support for further assistance if the issue persists.

Q2: The display fan command shows a "Normal" state, but I suspect a cooling issue due to

incorrect airflow. What should I do?

A2: There is a known software bug in some versions of the HPE 5945's firmware where the

display fan command may not report a "FanDirectionFault" even when there is a mismatch

between the installed fan airflow direction and the configured preferred direction.[3]

Experimental Protocol: Verifying Fan Airflow Direction

Identify Fan Module Type:

Physically inspect the fan modules installed in the switch. HPE fan modules typically have

color-coded handles to indicate airflow direction (e.g., red for port-to-power and blue for

power-to-port).

Consult the HPE 5945 documentation to confirm the color coding for your specific fan

models.

Check Preferred Airflow Configuration:

In the switch's CLI, use the display fan command to view the "Prefer Airflow Direction".[3]

Compare and Correct:

Ensure that the actual airflow direction of the installed fan modules matches the

configured preferred direction.

If there is a mismatch, you can either:

Replace the fan modules with ones that match the configured direction.

Change the preferred airflow direction using the fan prefer-direction command. Note:

This should be done with a clear understanding of your data center's cooling design (hot

aisle/cold aisle layout).
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Verify Resolution:

Even if the display fan state remains "Normal", physically verify that the air is being

exhausted from the hot aisle side of your rack setup.

Monitor the switch's temperature using the display environment command to ensure it

remains within the optimal range.

Frequently Asked Questions (FAQs)
Q1: What is the recommended operating temperature for the HPE 5945 switch?

A1: The recommended operating temperature range for the HPE 5945 switch is 0°C to 45°C

(32°F to 113°F).[1] Operating the switch outside of this range can lead to instability and may

void the warranty.

Q2: What happens if the HPE 5945 switch overheats?

A2: If the switch's internal temperature exceeds the predefined thresholds, it may trigger a

thermal shutdown to prevent permanent damage to the components. You may observe

performance issues, network connectivity problems, or unexpected reboots before a shutdown

occurs.

Q3: How many fan modules are required for the HPE 5945 switch?

A3: The number of required fan modules depends on the specific HPE 5945 model. It is crucial

to have all fan slots populated with functioning fan modules of the same airflow direction to

ensure proper cooling.

Q4: Can I mix fan modules with different airflow directions?

A4: No, you should not mix fan modules with different airflow directions (power-to-port and port-

to-power) in the same chassis. This will create air circulation conflicts and significantly reduce

the cooling efficiency, leading to overheating.

Q5: What are some best practices for ensuring optimal cooling for my HPE 5945 switch in a lab

environment?
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A5:

Maintain a Hot Aisle/Cold Aisle Layout: Arrange your server racks in a way that separates the

cold air intake (front of the racks) from the hot air exhaust (back of the racks).

Ensure Proper Airflow: Do not block the air vents of the switch. Ensure there is sufficient

space around the switch for air to circulate freely.

Use Blanking Panels: Install blanking panels in unused rack spaces to prevent hot exhaust

air from recirculating back to the cold air intakes.

Monitor Ambient Temperature: Regularly monitor the ambient temperature of your lab or data

center to ensure it stays within the recommended range.

Regular Maintenance: Periodically inspect and clean the fan modules to remove any dust

and debris that could impede airflow.

Data Presentation
Table 1: HPE 5945 Switch Thermal Specifications

Parameter Value

Operating Temperature 0°C to 45°C (32°F to 113°F)

Storage Temperature -40°C to 70°C (-40°F to 158°F)

Operating Humidity 10% to 90% (non-condensing)

Storage Humidity 5% to 95% (non-condensing)

Table 2: Cooling Solution Comparison
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Cooling Solution Effectiveness Best For

Standard Front-to-Back/Back-

to-Front Airflow

High, when implemented

correctly in a hot aisle/cold

aisle layout.

Most standard data center and

lab environments.

Liquid Cooling (Direct-to-

Chip/Immersion)

Very High, offers superior heat

dissipation for high-density

computing.

High-performance computing

clusters and environments with

high ambient temperatures.

In-Row Cooling
High, provides targeted cooling

for specific rows of racks.

High-density racks or to

supplement existing room-level

cooling.

Visualizations
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Troubleshooting Workflow: HPE 5945 Overheating
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Caption: Troubleshooting workflow for HPE 5945 switch overheating issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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